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Compound of Interest

Compound Name: Vinyl methacrylate

Cat. No.: B1346696 Get Quote

Essential Safety and Handling Guide for Vinyl
Methacrylate
This guide provides immediate, essential safety protocols and logistical information for the

handling and disposal of Vinyl methacrylate, tailored for research, scientific, and drug

development professionals. The following procedural guidance is designed to ensure safe

laboratory operations.

Hazard Summary
Vinyl methacrylate is classified as a hazardous chemical and requires careful handling.[1] It is

a highly flammable liquid and vapor that can cause skin and serious eye irritation.[1][2]

Inhalation may also lead to respiratory system irritation.[1]
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Hazard Class Classification Key Precautions

Flammability
Flammable Liquid, Category

2[3]

Highly flammable liquid and

vapor.[1][3] Keep away from

heat, sparks, open flames, and

hot surfaces.[3] Use explosion-

proof equipment and only non-

sparking tools.[3]

Health Hazards Skin Irritation, Category 2[1]

Causes skin irritation.[1] Wear

protective gloves and clothing.

[1]

Eye Irritation, Category 2[1]

Causes serious eye irritation.

[1] Wear safety goggles or a

face shield.[3]

Specific Target Organ Toxicity

May cause respiratory

irritation.[1] Avoid inhalation of

vapors and use only in well-

ventilated areas or with

respiratory protection.[4]

Personal Protective Equipment (PPE)
The use of appropriate Personal Protective Equipment (PPE) is mandatory to prevent

exposure. All PPE should be inspected before use and disposed of properly after

contamination.
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Protection Type Required PPE
Specifications and
Recommendations

Eye/Face Protection
Chemical Safety Goggles /

Face Shield

Wear appropriate protective

eyeglasses or chemical safety

goggles as described by

OSHA's eye and face

protection regulations in 29

CFR 1910.133 or European

Standard EN166.[1]

Skin Protection Chemical-Resistant Gloves

Wear appropriate protective

gloves to prevent skin

exposure.[1] While specific

breakthrough times for Vinyl

methacrylate are not listed,

gloves made of materials like

Viton-butyl rubber or multi-

layered laminates are often

recommended for

methacrylates.[5] Nitrile gloves

may offer short-term protection

against small splashes.[6]

Lab Coat / Protective Clothing

Wear appropriate protective

clothing to prevent skin

exposure.[1] Flame-retardant

and antistatic protective

clothing is recommended.[3]

Respiratory Protection
NIOSH/MSHA Approved

Respirator

Use a NIOSH/MSHA or

European Standard EN 149

approved respirator if

exposure limits are exceeded

or if irritation is experienced.[1]

A recommended filter type is

an organic gases and vapors

filter (Type A, Brown),

conforming to EN14387.[1]
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Operational Plan: Step-by-Step Handling Procedure
Adherence to a strict operational protocol is crucial for minimizing risks. Vinyl monomers are

particularly hazardous and should be handled with care.[7]

Preparation:

Before handling, thoroughly review the Safety Data Sheet (SDS).[7]

Ensure that an eyewash station and safety shower are located near the workstation.[1]

Work exclusively within a certified chemical fume hood to ensure adequate ventilation.[7]

Remove all potential ignition sources, such as heat, sparks, and open flames, from the

work area.[3]

Ground all metal parts of equipment to prevent static electricity discharge.[1]

Handling:

Don all required PPE as specified in the table above.

Use only non-sparking tools and explosion-proof electrical and lighting equipment.[3]

Avoid direct contact with skin, eyes, and clothing.[1] Do not breathe vapors or mists.[8]

Keep the container tightly closed when not in use.[1][3]

Post-Handling/Cleanup:

Wash hands, face, and any exposed skin thoroughly after handling the chemical.[1]

Decontaminate all reusable materials that came into contact with the monomer using an

appropriate solvent.[7]

Dispose of all contaminated disposables (e.g., gloves, paper towels) in a properly labeled

hazardous waste container.[7]
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First Aid Procedures
In case of exposure, immediate action is critical. Always have the SDS readily available for

medical personnel.

Exposure Route First Aid Instructions

Inhalation

Move the victim to fresh air immediately.[1][9] If

breathing is difficult, provide oxygen.[9] If the

person is not breathing, give artificial respiration.

[1] Seek immediate medical attention.[9]

Skin Contact

Immediately take off all contaminated clothing.

[3] Wash the affected skin with plenty of soap

and water for at least 15 minutes.[1][10] If skin

irritation persists, get medical attention.[1]

Eye Contact

Rinse immediately and cautiously with plenty of

water for at least 15 minutes, also under the

eyelids.[1] Remove contact lenses if present

and easy to do.[1] Get medical attention.[1]

Ingestion

Do NOT induce vomiting. Clean the mouth with

water and drink plenty of water afterward.[1] Get

emergency medical help immediately.[9]

Spill Response Workflow
In the event of a spill, follow this workflow to ensure safety and proper cleanup. For large spills,

evacuate the area and contact emergency personnel.[6][8]
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Immediate Actions

Containment & Cleanup

Post-Cleanup

Spill Occurs

Evacuate non-essential personnel.
Alert others in the area.

Ensure adequate ventilation.
Work upwind of the spill.

Remove all ignition sources
(heat, sparks, flames).

Don appropriate PPE:
- Respirator

- Chemical goggles/face shield
- Chemical-resistant gloves

- Protective clothing

Contain and absorb spill with
inert material (e.g., sand, dry earth).

Collect absorbed material using
non-sparking tools.

Place material into a suitable,
closed, and labeled container for disposal.

Decontaminate the spill area.

Dispose of waste container
as hazardous material.

Report the incident
per institutional protocol.

Click to download full resolution via product page

Caption: Workflow for handling a Vinyl methacrylate spill.
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Disposal Plan
Waste containing Vinyl methacrylate must be treated as hazardous waste and disposed of

according to all applicable federal, state, and local regulations.[3]

Segregation: Do not mix Vinyl methacrylate waste with other waste streams.[3] Keep it in

its original container or a compatible, properly labeled container.[3]

Containerization: Collect waste in a suitable, closed container clearly labeled as "Hazardous

Waste" and listing "Vinyl methacrylate" as a constituent.

Storage: Store waste containers in a well-ventilated, designated hazardous waste storage

area, away from heat and ignition sources.[11]

Disposal: Arrange for pickup and disposal through your institution's Environmental Health &

Safety (EH&S) department or a licensed hazardous waste disposal company.[1][3] Do not

pour down the drain or discard in regular trash.[4] Empty containers may retain product

residue and should be handled as hazardous waste.[3]

Storage and Physical Properties
Proper storage is essential for maintaining chemical stability and safety.

Parameter Storage Requirement

Temperature
Recommended storage temperature: 2-8°C (36-

46°F).[3][12]

Atmosphere
Store in a dry, well-ventilated place.[1][3] Keep

container tightly closed.[1][3]

Light Protect from light.[3]

Hazards
Keep away from heat, sparks, flame, and other

ignition sources.[1][3]

Incompatible Materials
Oxidizing agents, acids, alkalis, and amines.[1]

[2][11]
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Property Value

Boiling Point 111-112 °C (232-234 °F)[3][12]

Density 0.933 g/mL at 25 °C (77 °F)[12]

Flash Point 13 °C (55.4 °F) - closed cup[12]

Molecular Weight 112.13 g/mol [12]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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